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Compound of Interest

Compound Name: Cinnamyl Alcohol

Cat. No.: B053735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicological and dermatological properties

of cinnamyl alcohol, a commonly used fragrance ingredient, with several alternatives. The

information presented is collated from a range of scientific studies and regulatory assessments,

with a focus on quantitative data and detailed experimental methodologies to support further

research and development.

Data Presentation: Comparative Dermatological and
Toxicological Data
The following table summarizes key quantitative data for cinnamyl alcohol and selected

fragrance alternatives. The primary endpoints for comparison are skin sensitization potential,

as measured by the Local LymphNode Assay (LLNA) EC3 value (the effective concentration

needed to produce a threefold increase in lymphocyte proliferation), and the No Observed

Effect Level (NOEL) or No Expected Sensitization Induction Level (NESIL) from human studies,

where available.
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Fragrance
Ingredient

CAS Number
LLNA EC3
Value (%)

Skin
Sensitization
Potency
Classification

Dermal
NOEL/NESIL
(μg/cm²)

Cinnamyl Alcohol 104-54-1 13 - 21
Weak to

Moderate
2900[1]

Cinnamaldehyde 104-55-2 0.75 Strong
500 (NOAEL for

sensitization)[1]

Isoeugenol 97-54-1 9.4 - 12.7[2] Moderate

2300 (as

isoeugenyl

acetate)[3]

Geraniol 106-24-1 11.4[4]
Weak to

Moderate
55 (AEL)

Hydroxycitronella

l
107-75-5 20[5] Weak 4900[6]

Experimental Protocols
Detailed methodologies for key toxicological and dermatological assessments are provided

below. These protocols are based on established guidelines, such as those from the

Organisation for Economic Co-operation and Development (OECD).

Guinea Pig Maximization Test (GPMT) - OECD 406
The GPMT is a method to assess the skin sensitization potential of a substance.

1. Induction Phase:

Intradermal Induction (Day 0): Three pairs of intradermal injections (0.1 mL each) are made
into the shaved shoulder region of the guinea pig.
Injection 1: Freund's Complete Adjuvant (FCA) mixed with water (1:1).
Injection 2: The test substance in a suitable vehicle.
Injection 3: The test substance emulsified in the FCA/water mixture.
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Topical Induction (Day 7): The test substance, prepared in a vehicle to cause mild irritation, is
applied to a filter paper and placed over the injection sites. The area is covered with an
occlusive dressing for 48 hours.

2. Challenge Phase (Day 21):

A patch containing the test substance at the maximum non-irritating concentration is applied
to a naive area on the flank of the animal for 24 hours under an occlusive dressing.
The challenge sites are observed for erythema and edema at 24 and 48 hours after patch
removal.

Human Repeat Insult Patch Test (HRIPT)
The HRIPT is conducted to determine the irritation and/or sensitization potential of a substance

in human subjects.[7][8][9]

1. Induction Phase:

A small amount of the test material (approx. 0.2g or 0.2mL) is applied to an occlusive or
semi-occlusive patch.[7]
The patch is applied to the upper back of at least 50 volunteers for a 24-hour period.[7][9]
This procedure is repeated nine times over a three-week period at the same application site.
[7][8]
The site is evaluated for any signs of irritation before each new patch application.[7]

2. Rest Period:

A rest period of 10 to 21 days follows the induction phase, during which no patches are
applied.[7]

3. Challenge Phase:

A challenge patch with the test material is applied to a new, untreated site on the back.[7][9]
The patch is removed after 24 hours, and the site is evaluated for signs of sensitization
(erythema, edema, papules, vesicles) at 24, 48, and 72 hours post-application.[9]

Murine Local Lymph Node Assay (LLNA) - OECD 429
The LLNA is the first-choice in vivo method for assessing skin sensitization potential.[10]
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1. Application of Test Substance:

The test substance is applied to the dorsal surface of each ear of the mice (typically female
CBA/J strain) for three consecutive days.[11]
A minimum of three concentrations of the test substance are used, along with a negative
control (vehicle only) and a positive control group.

2. Proliferation Measurement:

On day 6, a radiolabeled substance (e.g., 3H-methyl thymidine) is injected intravenously.[11]
Five hours later, the mice are euthanized, and the draining auricular lymph nodes are
excised.[11]
A single-cell suspension of lymph node cells is prepared, and the incorporation of the
radiolabel is measured by scintillation counting.

3. Calculation of Stimulation Index (SI):

The SI for each group is calculated by dividing the mean proliferation in the test group by the
mean proliferation in the vehicle control group.
A substance is classified as a sensitizer if the SI is 3 or greater. The EC3 value is then
calculated from the dose-response curve.

Mandatory Visualizations
Skin Sensitization Adverse Outcome Pathway (AOP)
The following diagram illustrates the key events in the adverse outcome pathway for skin

sensitization, from the initial molecular initiating event to the final adverse outcome of allergic

contact dermatitis.

Molecular Initiating Event Cellular Response Organ Response Adverse Outcome

Haptenation:
Covalent binding of

fragrance ingredient (or metabolite)
to skin proteins

Keratinocyte Activation:
Release of inflammatory

cytokines (e.g., IL-1α, IL-18)

Key Event 1 Dendritic Cell (Langerhans Cell)
Activation and Migration

Key Event 2 T-Cell Proliferation and
Differentiation in Lymph Node

Key Event 3 Allergic Contact Dermatitis (ACD)
upon re-exposure

Key Event 4
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Caption: The Adverse Outcome Pathway for Skin Sensitization.

Experimental Workflow for Dermatological Assessment
This diagram outlines a typical workflow for the toxicological and dermatological assessment of

a new fragrance ingredient.
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In Vivo Animal Testing

Human Confirmatory Testing
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(e.g., QSAR for reactivity)
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(e.g., DPRA for peptide reactivity)
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(Keratinocyte activation)
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(Dendritic cell activation)
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Optional/Confirmatory

Human Repeat Insult Patch Test (HRIPT)
- Sensitization Potential in Humans -

If low risk indicated

Quantitative Risk Assessment (QRA)
- Determine Safe Use Levels -
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Caption: Experimental workflow for fragrance ingredient safety assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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